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Compound of Interest

Phenylacetaldehyde dimethyl!
Compound Name:
acetal

Cat. No.: B086100

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Phenylacetaldehyde
Dimethyl Acetal, a versatile aromatic compound with significant applications in the fragrance,
flavor, and pharmaceutical industries. This document outlines its chemical properties, various
synonyms, detailed experimental protocols for its synthesis, and relevant safety information.

Core Chemical Information

Phenylacetaldehyde dimethyl acetal, systematically known as 1,1-dimethoxy-2-
phenylethane, is the dimethyl acetal of phenylacetaldehyde.[1] It is valued for its stability
compared to its parent aldehyde, offering a fresh, leafy, and floral green aroma.[1] This
compound is found naturally in cocoa and is widely used as a fragrance ingredient in perfumes,
soaps, and other personal care products.[2][3] It also serves as a flavoring agent and a key
intermediate in organic synthesis.[1][4]

Synonyms

Phenylacetaldehyde dimethyl acetal is known by a multitude of synonyms across different
industries and suppliers. A comprehensive list is provided in the table below for easy reference.
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Common Name

IUPAC & Chemical Names

Trade & Other Names

Phenylacetaldehyde dimethyl
acetal[1][2][5]

(2,2-
Dimethoxyethyl)benzene[1][2]
[41[5][6]

PADMA (Phenyl Acetaldehyde
DiMethyl Acetal)[1][5]

1,1-Dimethoxy-2-
phenylethane[1][2][5]

Benzene, (2,2-
dimethoxyethyl)-[1][2][5]

Viridine®[1][2][5]

2-Phenylacetaldehyde
dimethyl acetal[2][5]

a-Tolylaldehyde dimethyl
acetal[1][2][5]

Rosal[1][2]

2,2-Dimethoxy-1-
phenylethane[1][2][5]

Phenylacetic aldehyde
dimethyl acetal[1][5]

Vert de Lilas[1][2]

Phenacetaldehyde dimethyl

acetal[5]

Acetaldehyde, phenyl-,
dimethyl acetal[5]

Vertodor[1][2]

Ethane, 1,1-dimethoxy-2-
phenyl-[5]

Veracetal[1]

Foliacetal[1]

Hyscylene P[2][5]

Lilas Vert[2]

PA.D.M.A[2]

PADIMA[2]

Quantitative Data Summary

The key physicochemical properties of Phenylacetaldehyde Dimethyl Acetal are summarized

in the following table.
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Property

Value

CAS Number

101-48-4[1][2][4][5][6]

Molecular Formula

C10H1402[1][4][7]

Molecular Weight 166.22 g/mol [1][4][5][7]

Appearance Colorless to pale yellow clear liquid[1][3][4]
Density 1.003 - 1.004 g/mL at 25°C[1][4]

Boiling Point 219 - 221°C at 754 mmHg[1][4]

Refractive Index

n20/D 1.492 - 1.495[1][4]

Flash Point 88 - 90°C (closed cup)[1]
Purity >97.0% (GC) to 98-100% (GC)[4][6]
FEMA Number 2876[1][4][5]

Experimental Protocols

The synthesis of phenylacetaldehyde dimethyl acetal can be achieved through several

routes. Below are detailed methodologies for two common laboratory-scale preparations.

Method 1: From Styrene Oxide

This method involves a two-step process starting from styrene oxide.

Step 1: Synthesis of Phenylacetaldehyde

e Reaction Setup: To a solution of styrene oxide (1.20 g, 10 mmol) in benzene (25 ml), add

allyl(1,5-cyclooctadiene)palladium trifluoromethanesulfonate (41 mg, 0.10 mmol) as a

catalyst.

o Reaction Conditions: Stir the mixture at 50°C for 10 minutes.

e Analysis: The yield of phenylacetaldehyde can be determined by gas chromatography and

nuclear magnetic resonance (NMR) spectroscopy using an internal standard. A typical yield

is around 75%.[1]
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Step 2: Acetal Formation

Reaction: To the reaction solution containing phenylacetaldehyde, add methanol (10 ml).
Reaction Conditions: Stir the mixture at 50°C for 30 minutes.[1]

Work-up: Add a 2% sodium carbonate agueous solution (20 ml) to the reaction mixture and
separate the organic and aqueous layers.

Analysis and Purification: The organic layer is analyzed by gas chromatography and NMR to
confirm the complete conversion of phenylacetaldehyde to phenylacetaldehyde dimethyl
acetal. The product can be purified by fractional distillation.[1]

Method 2: From Phenylacetaldehyde

This is a more direct and traditional method for the synthesis of phenylacetaldehyde dimethyl

acetal.

Reaction Setup: Mix phenylacetaldehyde with methanol containing hydrogen chloride (1-2%)
and ammonium chloride.

Reaction Conditions: Stir the mixture and warm it to 40-50°C. Then, let it stand at room
temperature for two days.[2]

Work-up: After the reaction is complete, add water, sodium chloride, and ether to the mixture
to separate the oily layer.

Purification: The obtained oil is washed with water and then purified by fractional distillation
to yield the final product.[2]

Visualizations
Synthesis Pathway of Phenylacetaldehyde Dimethyl
Acetal from Phenylacetaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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